Cas no 1206227-45-3 (tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate)

Tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate is a chiral oxathiazolidine derivative primarily employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid, sterically hindered structure enhances stereochemical control in asymmetric reactions, making it valuable for constructing complex molecular frameworks. The tert-butyl groups provide stability and solubility in organic solvents, while the oxathiazolidine core facilitates selective functionalization. This compound is particularly useful in peptide chemistry and catalyst design, where precise chirality and reactivity are critical. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic pathways, supporting advancements in medicinal chemistry and material science.
tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate structure
1206227-45-3 structure
Product Name:tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate
CAS No:1206227-45-3
MF:C11H21NO5S
MW:279.353142499924
MDL:MFCD17018787
CID:2354923
PubChem ID:101810321
Update Time:2025-09-28

tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (4S)-4-tert-butyl-1,2,3-oxathiazolidine-3-carboxylic acid 1,1-dimethylethyl ester 2,2-dioxide
    • tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate
    • CS-0056857
    • tert-butyl (S)-4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
    • tert-butyl (4S)-4-tert-butyl-2,2-dioxooxathiazolidine-3-carboxylate
    • (S)-3-Boc-4-tert-butyl-2,2-dioxo-[1,2,3]oxathiazolidine
    • TERT-BUTYL (4S)-4-TERT-BUTYL-2,2-DIOXO-1,2??,3-OXATHIAZOLIDINE-3-CARBOXYLATE
    • 1206227-45-3
    • (S)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
    • MFCD17018787
    • (S)-tert-Butyl4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
    • (S)-3-Boc-4-(tert-butyl)-1,2,3-oxathiazolidine 2,2-dioxide
    • P12121
    • (4S)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester
    • AS-85382
    • MDL: MFCD17018787
    • Inchi: 1S/C11H21NO5S/c1-10(2,3)8-7-16-18(14,15)12(8)9(13)17-11(4,5)6/h8H,7H2,1-6H3/t8-/m1/s1
    • InChI Key: HSGFAURARADKGN-MRVPVSSYSA-N
    • SMILES: S1(N(C(=O)OC(C)(C)C)[C@H](CO1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 279.11404394g/mol
  • Monoisotopic Mass: 279.11404394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Sensitiveness: air sensitive

tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
16-3008-250mg
(4S)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylicacidt-butylester,min.97%
1206227-45-3 min.97%
250mg
983.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
16-3008-1g
(4S)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylicacidt-butylester,min.97%
1206227-45-3 min.97%
1g
2949.0CNY 2021-07-10
Chemenu
CM318642-1g
(S)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
1206227-45-3 95%
1g
$400 2021-08-18
Chemenu
CM318642-5g
(S)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
1206227-45-3 95%
5g
$1200 2021-08-18
abcr
AB268684-250 mg
(4S)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester, 97%; .
1206227-45-3 97%
250 mg
€83.40 2023-07-20
abcr
AB268684-1 g
(4S)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylic acid t-butyl ester, 97%; .
1206227-45-3 97%
1 g
€233.00 2023-07-20
Chemenu
CM318642-1g
(S)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
1206227-45-3 95%
1g
$333 2023-03-04
Chemenu
CM318642-100mg
(S)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
1206227-45-3 95%
100mg
$100 2023-03-04
Chemenu
CM318642-250mg
(S)-tert-Butyl 4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
1206227-45-3 95%
250mg
$166 2023-03-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
16-3008-250mg
(4S)-4-t-Butyl-1,2,3-oxathiazolidine-2,2-dioxide-3-carboxylicacidt-butylester,min.97%
1206227-45-3 min.97%
250mg
983CNY 2021-05-08

tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate Suppliers

Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1206227-45-3)tert-butyl (S)-4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
Order Number:JY255
Stock Status:in Stock
Quantity:100g; 1kg; 10kg; 25kg
Purity:95%
Pricing Information Last Updated:Tuesday, 15 July 2025 11:20
Price ($):discuss personally
Email:miley@joybiotech.com

Additional information on tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate

Introduction to tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1206227-45-3)

tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate, a compound with the CAS number 1206227-45-3, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxathiazolidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of the tert-butyl groups and the oxathiazolidine ring, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate is characterized by a central oxathiazolidine ring with two tert-butyl groups and a carboxylate ester moiety. The tert-butyl groups provide steric protection and enhance the overall stability of the molecule, while the oxathiazolidine ring imparts unique electronic properties that can influence its reactivity and biological activity. The carboxylate ester functionality can be readily manipulated through various chemical transformations, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of oxathiazolidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain oxathiazolidine derivatives exhibit potent anti-inflammatory properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without causing significant cytotoxicity. This finding suggests that tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate and its derivatives could be promising candidates for the development of new anti-inflammatory drugs.

In addition to anti-inflammatory activity, oxathiazolidines have also shown promise in the treatment of neurodegenerative diseases. A study published in Chemical Biology & Drug Design in 2020 demonstrated that certain oxathiazolidine derivatives can protect neurons from oxidative stress and prevent apoptosis. These compounds were found to modulate key signaling pathways involved in neuronal survival, such as PI3K/Akt and MAPK/ERK pathways. The results of this study indicate that tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate could be further explored for its neuroprotective properties.

The synthesis of tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate typically involves several steps, including the formation of an intermediate thioester followed by cyclization to form the oxathiazolidine ring. The stereochemistry of the compound is crucial for its biological activity, and various methods have been developed to control the stereochemistry during synthesis. For example, asymmetric synthesis using chiral catalysts or chiral auxiliaries has been successfully employed to produce enantiomerically pure forms of this compound.

The physical properties of tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate, such as solubility and melting point, are important considerations for its use in pharmaceutical applications. The compound is generally soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. This property can be advantageous for certain drug delivery systems but may require formulation strategies to enhance water solubility for oral or parenteral administration.

In conclusion, tert-butyl (4S)-4-tert-butyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1206227-45-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its applications in various fields, including anti-inflammatory and neuroprotective therapies.

Recommended suppliers
Shanghai Joy Biotech Ltd
(CAS:1206227-45-3)tert-butyl (S)-4-(tert-butyl)-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
JY255
Purity:95%
Quantity:100g; 1kg; 10kg; 25kg
Price ($):Inquiry
Email